(4-Bromo-3-methoxyphenyl)cyanamide
Cat. No. B8753775
M. Wt: 227.06 g/mol
InChI Key: QXLVETJHQBOUGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:4][c:5]1[c:6]([O:12][CH3:13])[cH:7][c:8]([NH2:9])[cH:10][cH:11]1.[N:1]#[C:2][Br:3]>>[N:1]#[C:2][NH:9][c:8]1[cH:7][c:6]([O:12][CH3:13])[c:5]([Br:4])[cH:11][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(N)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CBr
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc(NC#N)ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
